N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-2-phenoxyacetamide

• IUPAC Name: N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-2-phenoxyacetamide
• InChI: InChI=1S/C17H14N2O4S/c20-16(10-23-11-4-2-1-3-5-11)19-17-18-12-8-13-14(9-15(12)24-17)22-7-6-21-13/h1-5,8-9H,6-7,10H2,(H,18,19,20)
• InChI Key: OLWFCHTXJOPXRD-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=C3C(=C2)SC(=N3)NC(=O)COC4=CC=CC=C4
• Molecular Formula: C17H14N2O4S
• Molecular Weight: 342.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves a multistep process. For instance, heterocyclic monomers based on 2,1,3-benzothiadiazole bearing solubilizing side chains have been synthesized in high yields over four steps from readily available starting materials.

Scientific Research Applications

Antimicrobial and Antimalarial Properties

• Antimicrobial Activity : A study synthesized novel benzothiazole-substituted β-lactam hybrids, which showed moderate antimicrobial activities against a large panel of Gram-positive and Gram-negative bacterial strains (Alborz et al., 2018).
• Antimalarial Potential : The same study highlighted that compounds with methoxyphenyl or ethoxyphenyl groups on the β-lactam ring displayed potent antimalarial properties (Alborz et al., 2018).

Anti-Inflammatory and Kinase Inhibition

• In Vitro Anti-Inflammatory Activity : Derivatives of N-(benzothiazol/oxazol-2-yl)-2-[(5-(phenoxymethyl)-4-aryl-4H-1,2,4-triazol-3-yl)thio] acetamide showed promising in vitro anti-inflammatory activity (Tariq et al., 2018).
• p38α MAP Kinase Inhibition : Compounds with significant in vitro activities were further tested for p38α MAP kinase inhibition, with some showing superior inhibitory potency compared to standard inhibitors (Tariq et al., 2018).

Anticancer Activities

• Anticancer Properties : N-[4-(Benzothiazole-2-yl) phenyl]-2-aryloxyacetamide derivatives were prepared and showed notable anticancer activity in a study (Tay et al., 2012).
• Evaluation Against Cancer Cell Lines : Another study synthesized benzothiazole derivatives bearing different heterocyclic rings and evaluated them for potential antitumor activity against human tumor cell lines (Yurttaş et al., 2015).

Anticonvulsant and Antioxidant Activities

• Anticonvulsant Evaluation : Compounds such as N-(substituted benzothiazole-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide were evaluated for anticonvulsant activities, with some showing significant effectiveness in tests (Nath et al., 2021).
• Antioxidant Properties : The study of novel benzothiazole derivatives also revealed their potential antioxidant properties (Nath et al., 2021).

Analytical and Diagnostic Applications

• Positron Emission Tomography : A study synthesized fluoroethoxy and fluoropropoxy substituted benzothiazole derivatives for the study of peripheral benzodiazepine receptors using positron emission tomography (Fookes et al., 2008).

Synthesis and Structural Studies

• One-Pot Synthesis : Efficient preparation of 2-trifluoromethyl and 2-difluoromethyl substituted benzothiazole derivatives was achieved through a one-pot reaction, useful in drug synthesis (Ge et al., 2007).